Cas no 1179362-61-8 (6-(2,5-Difluorophenyl)picolinimidamide hydrochloride)

• Product Name: 6-(2,5-Difluorophenyl)picolinimidamide hydrochloride
• CAS No: 1179362-61-8
• MF: C₁₂H₁₀ClF₂N₃
• MW: 269.677708148956
• CID: 1030761
• PubChem ID: 53485097
• Update Time: 2025-05-24

6-(2,5-Difluorophenyl)picolinimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(2,5-Difluorophenyl)picolinimidamide hydrochloride
• 6-(2,5-difluorophenyl)pyridine-2-carboximidamide,hydrochloride
• 6-(2,5-Difluorophenyl)picolinimidamidehydrochloride
• 1179362-61-8
• 6-(2,5-DIFLUOROPHENYL)PYRIDINE-2-CARBOXIMIDAMIDE HYDROCHLORIDE
• AKOS015849322
• 6-(2,5-Difluorophenyl)pyridine-2-carboximidamide--hydrogen chloride (1/1)
• DTXSID50704369

• Inchi： 1S/C12H9F2N3.ClH/c13-7-4-5-9(14)8(6-7)10-2-1-3-11(17-10)12(15)16;/h1-6H,(H3,15,16);1H
• InChI Key： MTVFTAZINMDLTN-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1C1C=CC=C(C(=N)N)N=1)F

Computed Properties

• Exact Mass: 269.0531313g/mol
• Monoisotopic Mass: 269.0531313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų

Additional information on 6-(2,5-Difluorophenyl)picolinimidamide hydrochloride

Recent Advances in the Study of 6-(2,5-Difluorophenyl)picolinimidamide Hydrochloride (CAS: 1179362-61-8)

6-(2,5-Difluorophenyl)picolinimidamide hydrochloride (CAS: 1179362-61-8) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of targeting specific biological pathways. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications in drug discovery and development.

The compound has been identified as a potent inhibitor of certain enzymes and receptors, making it a promising candidate for the treatment of various diseases, including cancer and inflammatory disorders. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding modes and interactions with biological targets. These studies have revealed that 6-(2,5-Difluorophenyl)picolinimidamide hydrochloride exhibits high selectivity and affinity, which are critical for its efficacy and safety profile.

In addition to its inhibitory properties, recent investigations have explored the compound's pharmacokinetics and toxicity profiles. Preclinical studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, suggesting its potential for further development into a clinical candidate. However, challenges such as optimizing its solubility and bioavailability remain areas of active research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues and accelerate its translation into therapeutic applications.

Furthermore, the compound's role in modulating immune responses has been a subject of interest. Studies have shown that it can influence the activity of immune cells and cytokine production, highlighting its potential as an immunomodulatory agent. These findings open new avenues for exploring its use in autoimmune diseases and other immune-related conditions. The integration of computational modeling and high-throughput screening has facilitated the identification of derivatives with enhanced properties, paving the way for next-generation therapeutics.

In conclusion, 6-(2,5-Difluorophenyl)picolinimidamide hydrochloride represents a versatile and promising compound in the field of chemical biology and drug discovery. Its unique chemical structure and biological activities make it a valuable tool for understanding disease mechanisms and developing novel treatments. Continued research and collaboration will be essential to fully realize its therapeutic potential and address the remaining challenges in its development.